Cas no 1219960-75-4 (Ethyl 3-amino-4-benzyl(methyl)aminobenzoate)

• Product Name: Ethyl 3-amino-4-benzyl(methyl)aminobenzoate
• CAS No: 1219960-75-4
• MF: C₁₇H₂₀N₂O₂
• MW: 284.352904319763
• CID: 4687228
• Update Time: 2025-06-28

Ethyl 3-amino-4-benzyl(methyl)aminobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4-[benzyl(methyl)amino]benzoate
• Ethyl 3-amino-4-(benzyl(methyl)amino)benzoate
• Ethyl 3-amino-4-benzyl(methyl)aminobenzoate

• Inchi： 1S/C17H20N2O2/c1-3-21-17(20)14-9-10-16(15(18)11-14)19(2)12-13-7-5-4-6-8-13/h4-11H,3,12,18H2,1-2H3
• InChI Key： LRECRIQMZBNLGK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=C(C=1)N)N(C)CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 329
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on Ethyl 3-amino-4-benzyl(methyl)aminobenzoate

Ethyl 3-amino-4-benzyl(methyl)aminobenzoate (CAS No. 1219960-75-4): A Comprehensive Overview

Ethyl 3-amino-4-benzyl(methyl)aminobenzoate, identified by its CAS number 1219960-75-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in drug development and as a key intermediate in synthetic chemistry. The benzene ring in its structure is substituted with amino and benzyl(methyl)amino groups, which contribute to its unique chemical properties and reactivity.

The synthesis of Ethyl 3-amino-4-benzyl(methyl)aminobenzoate involves a series of carefully orchestrated chemical reactions that highlight the compound's versatility. The process typically begins with the functionalization of the benzene ring, followed by the introduction of the amino and benzyl(methyl)amino groups. These steps require precise control over reaction conditions, including temperature, pressure, and catalyst selection, to ensure high yield and purity. The final product is a crystalline solid with a melting point that reflects its stable molecular structure.

One of the most compelling aspects of Ethyl 3-amino-4-benzyl(methyl)aminobenzoate is its potential role in pharmaceutical applications. Recent studies have demonstrated its utility as a precursor in the synthesis of various bioactive molecules. For instance, researchers have explored its use in developing novel therapeutic agents targeting neurological disorders. The presence of multiple amino groups in its structure allows for further derivatization, enabling the creation of compounds with enhanced pharmacological properties.

The benzyl(methyl)amino group, in particular, has been found to play a crucial role in modulating the biological activity of derived compounds. This group can interact with specific targets in biological systems, leading to effects such as receptor binding or enzyme inhibition. Such interactions are critical for the development of drugs that can effectively treat a wide range of diseases. The versatility of Ethyl 3-amino-4-benzyl(methyl)aminobenzoate makes it a valuable asset in medicinal chemistry libraries.

In addition to its pharmaceutical potential, Ethyl 3-amino-4-benzyl(methyl)aminobenzoate has shown promise in materials science applications. Its molecular structure allows for the formation of stable complexes with other molecules, making it useful in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in catalysis, gas storage, and separation technologies. The ability to fine-tune the properties of these materials by modifying the structure of Ethyl 3-amino-4-benzyl(methyl)aminobenzoate offers exciting opportunities for innovation.

The latest research on Ethyl 3-amino-4-benzyl(methyl)aminobenzoate has also explored its role in green chemistry initiatives. Efforts have been made to develop synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that the production of pharmaceutical intermediates aligns with environmental goals. By optimizing synthetic methodologies, researchers aim to make processes more efficient and environmentally friendly.

The chemical properties of Ethyl 3-amino-4-benzyl(methyl)aminobenzoate also make it a valuable tool for studying molecular interactions. Its ability to form hydrogen bonds and participate in π-stacking interactions allows it to be used as a model compound in computational chemistry studies. These studies help researchers understand how different molecular structures influence their behavior in biological systems. Such insights are crucial for designing drugs that can interact effectively with target molecules.

In conclusion, Ethyl 3-amino-4-benzyl(methyl)aminobenzoate (CAS No. 1219960-75-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique molecular structure and reactivity make it a valuable intermediate in pharmaceutical synthesis and a promising material for advanced technologies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in scientific innovation.